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Compound of Interest

Compound Name:
N-(tert-Butoxycarbonyl)aniline-

13C6

Cat. No.: B140980 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for N-(tert-
Butoxycarbonyl)aniline-13C6, a stable isotope-labeled compound integral to advanced

research and pharmaceutical development. Due to the limited availability of a specific Safety

Data Sheet (SDS) for the 13C6-labeled variant, this document leverages data from the non-

labeled parent compound, N-(tert-Butoxycarbonyl)aniline. The toxicological and physical

properties are expected to be nearly identical. This guide will synthesize available data on

hazards, handling, and protective measures to ensure safe laboratory practices.

Chemical Identification and Physical Properties
N-(tert-Butoxycarbonyl)aniline-13C6 is a derivative of aniline where the amine group is

protected by a tert-butoxycarbonyl (Boc) group, and the benzene ring is enriched with six

Carbon-13 isotopes. This isotopic labeling makes it a valuable tool in metabolic studies and as

an internal standard in analytical assays.
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Property Value Source

Molecular Formula C₅¹³C₆H₁₅NO₂ [1]

Molecular Weight 199.20 g/mol [2][3]

CAS Number 176850-21-8 [2]

Appearance White to pale brown solid [4]

Melting Point 133-137 °C [4]

Boiling Point 235.3 ± 9.0 °C (Predicted) [4]

Density 1.082 ± 0.06 g/cm³ (Predicted) [4]

Solubility
DMSO (Slightly), Methanol

(Slightly)
[4]

Storage Temperature
Room Temperature, Sealed in

dry conditions
[4]

Hazard Identification and GHS Classification
Based on the data for N-(tert-Butoxycarbonyl)aniline, the compound is classified as hazardous.

The primary hazards are related to ingestion and skin/eye contact. It is crucial to distinguish its

safety profile from that of its highly toxic precursor, aniline. The Boc protection significantly

mitigates the toxicity of the amino group.

GHS Classification Summary:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation
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Hazard Pictograms:

GHS07 Exclamation Mark GHS05 Corrosion

Signal Word:Danger

Hazard Statements:

H302: Harmful if swallowed.[4]

H315: Causes skin irritation.[5]

H318: Causes serious eye damage.

H335: May cause respiratory irritation.

Precautionary Statements:
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Type Code Statement

Prevention P261 Avoid breathing dust.

P264
Wash skin thoroughly after

handling.[4][5]

P270
Do not eat, drink or smoke

when using this product.[4]

P271
Use only outdoors or in a well-

ventilated area.

P280
Wear protective gloves/ eye

protection/ face protection.[5]

Response P301 + P312 + P330

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell. Rinse mouth.

[4]

P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.

P304 + P340 + P312

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing. Call

a POISON CENTER/doctor if

you feel unwell.

P305 + P351 + P338 + P310

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. Immediately

call a POISON

CENTER/doctor.

P332 + P313
If skin irritation occurs: Get

medical advice/ attention.
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Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.[6]

P405 Store locked up.[6]

Disposal P501

Dispose of contents/ container

to an approved waste disposal

plant.[6]

Experimental Protocols for Safety Assessment
While specific experimental safety data for N-(tert-Butoxycarbonyl)aniline-13C6 is not

publicly available, the GHS classifications are derived from standardized assays. The

methodologies for determining these classifications are outlined below.

Acute Oral Toxicity (LD50): The "Up-and-Down" procedure or similar fixed-dose methods are

typically employed. A small number of animals are dosed sequentially. The dose for each

subsequent animal is adjusted up or down depending on the outcome of the previous animal.

This method minimizes the number of animals required to estimate the LD50 value, which for a

Category 4 substance is between 300 and 2000 mg/kg.

Skin Irritation: This is assessed using in vivo dermal irritation tests, often following OECD

Guideline 404. A small amount of the substance is applied to a shaved patch of skin on a test

animal (typically a rabbit) and covered with a gauze patch. The site is observed for signs of

erythema (redness) and edema (swelling) at specified intervals.

Eye Irritation/Damage: The potential for serious eye damage is evaluated using methods like

the OECD Guideline 405. A small, measured amount of the substance is applied to the eye of a

test animal. The eye is then examined for effects on the cornea, iris, and conjunctiva at specific

time points.

Visualized Safety Information
To facilitate a quick understanding of the safety requirements, the following diagrams illustrate

the hazard classification and recommended personal protective equipment.
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GHS Hazard Classification

Hazard Pictograms

Signal Word

H302: Harmful if swallowed

Exclamation Mark
(GHS07)

H315: Causes skin irritation

H318: Causes serious eye damage

Corrosion
(GHS05)

H335: May cause respiratory irritation Danger

Click to download full resolution via product page

Caption: GHS Hazard Classification for N-(tert-Butoxycarbonyl)aniline.

Recommended Personal Protective Equipment (PPE)

Handling N-(tert-Butoxycarbonyl)aniline-13C6

Chemical Resistant Gloves
(e.g., Nitrile) Safety Goggles or Face Shield Laboratory Coat Fume Hood or Well-Ventilated Area

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment (PPE) Workflow.

First Aid Measures
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In the event of exposure, prompt action is essential.

If Swallowed: Call a POISON CENTER or doctor immediately if you feel unwell.[4] Rinse

mouth.[4]

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a

POISON CENTER or doctor if you feel unwell.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.

Handling and Storage
Proper handling and storage are critical to maintaining the integrity of the compound and

ensuring laboratory safety.

Handling: Use only in a well-ventilated area, preferably under a chemical fume hood.[6]

Avoid breathing dust. Prevent contact with skin and eyes by wearing appropriate personal

protective equipment.[5] Wash hands thoroughly after handling.[4][5] Do not eat, drink, or

smoke in the laboratory.

Storage: Store in a tightly closed container in a dry and well-ventilated place.[6] Keep away

from incompatible materials such as strong oxidizing agents.

Conclusion
N-(tert-Butoxycarbonyl)aniline-13C6, while significantly less hazardous than its parent

compound aniline, still presents notable risks that necessitate careful handling. The primary

concerns are acute oral toxicity and irritation to the skin, eyes, and respiratory system. By

adhering to the GHS guidelines, utilizing appropriate personal protective equipment, and

following the prescribed handling and storage protocols, researchers can safely work with this

valuable isotopic compound. This guide serves as a foundational resource, and it is always

recommended to consult the most current and specific Safety Data Sheet provided by the

supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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